Cas no 70951-89-2 (1,4-dimethyl-5-nitro-1H-pyrazole)

• Product Name: 1,4-dimethyl-5-nitro-1H-pyrazole
• CAS No: 70951-89-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD28962817
• CID: 4154344
• PubChem ID: 22087314
• Update Time: 2025-04-24

1,4-dimethyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,4-dimethyl-5-nitro-
• 1,4-dimethyl-5-nitro-1H-pyrazole
• 1,4-DIMETHYL-5-NITROPYRAZOLE
• 70951-89-2
• EN300-233068
• VCA95189
• F12389
• AKOS027339789
• STL584858

• MDL： MFCD28962817
• Inchi： 1S/C5H7N3O2/c1-4-3-6-7(2)5(4)8(9)10/h3H,1-2H3
• InChI Key： JAEXGQQBDVVQAG-UHFFFAOYSA-N
• SMILES： N1(C)C([N+]([O-])=O)=C(C)C=N1

Computed Properties

• Exact Mass: 141.053826475Da
• Monoisotopic Mass: 141.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds